N-desethyl Amodiaquine (hydrochloride)
N-desethyl Amodiaquine (hydrochloride)
N-desethyl Amodiaquine is a primary metabolite of the antimalarial compound aminodiaquine (Item No. 15954), produced by the action of cytochrome P450 isoform 2C8. N-desethyl Amodiaquine is highly active against P. falciparum and can synergize with amodiaquine.
Brand Name:
Vulcanchem
CAS No.:
1246819-11-3
VCID:
VC0162839
InChI:
InChI=1S/C18H18ClN3O.ClH/c1-2-20-11-12-9-14(4-6-18(12)23)22-16-7-8-21-17-10-13(19)3-5-15(16)17;/h3-10,20,23H,2,11H2,1H3,(H,21,22);1H
SMILES:
CCNCC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.Cl
Molecular Formula:
C18H18ClN3O • HCl
Molecular Weight:
364.3 g/mol
N-desethyl Amodiaquine (hydrochloride)
CAS No.: 1246819-11-3
Reference Standards
VCID: VC0162839
Molecular Formula: C18H18ClN3O • HCl
Molecular Weight: 364.3 g/mol
| CAS No. | 1246819-11-3 |
|---|---|
| Product Name | N-desethyl Amodiaquine (hydrochloride) |
| Molecular Formula | C18H18ClN3O • HCl |
| Molecular Weight | 364.3 g/mol |
| IUPAC Name | 4-[(7-chloroquinolin-4-yl)amino]-2-(ethylaminomethyl)phenol;hydrochloride |
| Standard InChI | InChI=1S/C18H18ClN3O.ClH/c1-2-20-11-12-9-14(4-6-18(12)23)22-16-7-8-21-17-10-13(19)3-5-15(16)17;/h3-10,20,23H,2,11H2,1H3,(H,21,22);1H |
| Standard InChIKey | IWWFENVUWJIWLT-UHFFFAOYSA-N |
| SMILES | CCNCC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.Cl |
| Canonical SMILES | CCNCC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.Cl |
| Description | N-desethyl Amodiaquine is a primary metabolite of the antimalarial compound aminodiaquine (Item No. 15954), produced by the action of cytochrome P450 isoform 2C8. N-desethyl Amodiaquine is highly active against P. falciparum and can synergize with amodiaquine. |
| Synonyms | 4-[(7-chloro-4-quinolinyl)amino]-2-[(ethylamino)methyl]-phenol, monohydrochloride |
| Reference | 1.Li, X.Q.,Björkman, A.,Andersson, T.B., et al. Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: A new high affinity and turnover enzyme-specific probe substrate. Journal of Pharmacology and Experimental Therapeutic |
| PubChem Compound | 11639164 |
| Last Modified | Nov 11 2021 |
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